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Compound of Interest

AC-AAVALLPAVLLALLAP-YVAD-
CHO

Cat. No.: B12372431

Compound Name:

For Researchers, Scientists, and Drug Development Professionals: A Procedural Overview for
the Proper Management and Disposal of a Cell-Permeable Caspase-1 Inhibitor.

This document provides crucial safety and logistical information for the proper handling and
disposal of Ac-AAVALLPAVLLALLAP-YVAD-CHO, a cell-permeable and potent caspase-1
inhibitor. Adherence to these guidelines is essential to ensure laboratory safety and
environmental compliance.

l. Understanding the Compound

Ac-AAVALLPAVLLALLAP-YVAD-CHO is a modified peptide designed to be cell-permeable,
allowing it to act as a highly specific and reversible inhibitor of caspase-1, also known as
Interleukin-1p3 Converting Enzyme (ICE).[1] Its unique composition includes a hydrophobic
sequence derived from Kaposi fibroblast growth factor (K-FGF), which facilitates its entry into
cells.[1] This compound is a valuable tool in research, particularly in studies related to
apoptosis, inflammation, and cancer.[1][2]

Il. Quantitative Data Summary

For ease of reference, the key quantitative data for Ac-AAVALLPAVLLALLAP-YVAD-CHO
and its core inhibitory component, Ac-YVAD-CHO, are summarized in the table below.
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Ac-AAVALLPAVLLALLAP- Ac-YVAD-CHO (Inhibitor

Property
YVAD-CHO Component)
Caspase-1 Inhibitor I, Cell- Caspase-1 Inhibitor I; L
Synonyms Permeable; ICE Inhibitor I, 709049; N-Ac-Tyr-Val-Ala-Asp-
Cell-permeable CHO
Molecular Formula Co7H160N20024 C23H32N40s
Molecular Weight 1990.43 g/mol 492.5 g/mol
Purity 297% (HPLC) =>95%

DMF: 30 mg/mL, DMSO: 30
Solubility DMSO: 5 mg/mL mg/mL, Ethanol: 30 mg/mL,
PBS (pH 7.2): 5 mg/mL

Inhibitory Constant (Ki) ~1 nM for caspase-1 0.76 nM for human caspase-1

Data compiled from multiple sources.[1][3]

lll. Experimental Protocol: Reconstitution and
Storage

Proper preparation and storage are critical to maintaining the efficacy and safety of Ac-
AAVALLPAVLLALLAP-YVAD-CHO.

Reconstitution Protocol:
o Centrifuge the vial at a low speed to ensure the solid material is at the bottom.

o Based on the desired stock concentration, slowly add the appropriate volume of a suitable
solvent, such as DMSO.

» Vortex gently to fully dissolve the peptide.

e For long-term storage, it is recommended to aliquot the reconstituted solution into smaller,
single-use volumes to avoid repeated freeze-thaw cycles.
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Storage Conditions:
e Solid Form: Store at -20°C.

e Reconstituted Solution: Aliquot and freeze at -20°C. Stock solutions are generally stable for
up to one month at -20°C.[1]

IV. Proper Disposal Procedures

The disposal of Ac-AAVALLPAVLLALLAP-YVAD-CHO and its containers must be conducted
in accordance with all applicable federal, state, and local environmental regulations. As a
synthetic peptide with biological activity, it should be treated as chemical waste.

Step-by-Step Disposal Guide:

o Waste Identification: Classify all materials contaminated with Ac-AAVALLPAVLLALLAP-
YVAD-CHO, including unused product, solutions, and contaminated labware (e.g., pipette
tips, tubes, gloves), as chemical waste.

o Waste Segregation:

o Solid Waste: Collect all contaminated solid materials in a designated, clearly labeled, and
sealed hazardous waste container.

o Liquid Waste: Collect all solutions containing the compound in a separate, leak-proof, and
clearly labeled hazardous waste container. Do not mix with other incompatible waste
streams.

o Container Labeling: Ensure all waste containers are accurately labeled with the chemical
name ("Ac-AAVALLPAVLLALLAP-YVAD-CHO"), concentration (if applicable), and
appropriate hazard warnings.

o Storage of Waste: Store the sealed waste containers in a designated secondary containment
area, away from incompatible materials, until collection by certified hazardous waste
personnel.

o Professional Disposal: Arrange for the disposal of the chemical waste through your
institution's Environmental Health and Safety (EHS) office or a licensed chemical waste
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disposal company.
Important Considerations:
e Do not dispose of this compound down the drain or in the regular trash.

o Consult your institution's specific safety and disposal protocols, as they may have additional
requirements.

o Always wear appropriate Personal Protective Equipment (PPE), including safety glasses,
gloves, and a lab coat, when handling the compound and its waste.

V. Visualizing the Disposal Workflow

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of Ac-AAVALLPAVLLALLAP-YVAD-CHO.
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Caption: Disposal workflow for Ac-AAVALLPAVLLALLAP-YVAD-CHO.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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